Cas no 1837204-79-1 (Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1))

• Product Name: Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1)
• CAS No: 1837204-79-1
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• MDL: MFCD31421063
• CID: 5238263
• PubChem ID: 165451214
• Update Time: 2025-06-09

Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1)

• MDL： MFCD31421063
• Inchi： 1S/C13H18N2O.ClH/c14-11-8-4-5-9-12(11)15-13(16)10-6-2-1-3-7-10;/h1-3,6-7,11-12H,4-5,8-9,14H2,(H,15,16);1H
• InChI Key： MYYLVQFXWRFWFZ-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1N)C(C1C=CC=CC=1)=O.Cl

Additional information on Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1)

Comprehensive Overview of Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1) (CAS No. 1837204-79-1)

Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1) (CAS No. 1837204-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclohexylamine and benzamide structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and its interactions with biological targets.

The molecular structure of Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1) features a cyclohexyl ring substituted with an amino group, which is further linked to a benzamide moiety. This configuration enhances its solubility and stability, making it suitable for various experimental conditions. The hydrochloride salt form (1:1 ratio) ensures improved handling and storage properties, which are critical for laboratory applications.

In recent years, the demand for high-purity research chemicals like CAS No. 1837204-79-1 has surged due to advancements in precision medicine and targeted therapy. Scientists are exploring its potential in modulating specific enzyme pathways or protein-protein interactions, which are hot topics in contemporary drug development. This aligns with the growing interest in personalized medicine, where compounds with well-defined structures play a pivotal role.

Another area of interest is the compound's potential use in neuroscience research. The 2-aminocyclohexyl group is structurally similar to motifs found in certain neuromodulators, prompting investigations into its effects on neurotransmitter receptors. Such studies are highly relevant given the increasing focus on mental health and neurodegenerative diseases in public health discussions.

From a synthetic chemistry perspective, Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1) serves as a versatile intermediate. Its amine functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This is particularly valuable in the era of AI-driven drug discovery, where large datasets of structurally diverse compounds are essential for machine learning models.

Quality control and analytical characterization of CAS No. 1837204-79-1 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods align with the broader trend of quality-by-design in pharmaceutical development, emphasizing the need for rigorously characterized compounds.

In summary, Benzamide, N-(2-aminocyclohexyl)-, hydrochloride (1:1) (CAS No. 1837204-79-1) represents a valuable tool for researchers exploring drug discovery, neuroscience, and chemical biology. Its well-defined structure and functional versatility make it a compound of enduring interest in both academic and industrial settings. As the scientific community continues to prioritize innovative therapeutics and sustainable research practices, compounds like this will remain at the forefront of cutting-edge investigations.